Cas no 2229456-64-6 (3-amino-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2229456-64-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5946318
• PubChem ID: 165618277
• Update Time: 2025-05-24

3-amino-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol
• EN300-1832436
• 2229456-64-6

• Inchi： 1S/C7H13N3O/c1-10-4-7(3-9-10)6(2-8)5-11/h3-4,6,11H,2,5,8H2,1H3
• InChI Key： CVPAIVXJOVGIEW-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol

3-Amino-2-(1-Methyl-1H-Pyrazol-4-Yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol, also known by its CAS number 2229456-64-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and development.

The molecular structure of 3-amino-propanol derivative incorporates a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the pyrazole group, specifically at the 4-position with a methyl substituent, imparts unique electronic and steric properties to the molecule. This makes it an interesting candidate for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of 3-amino-pyrazole-containing compounds in medicinal chemistry. For instance, researchers have investigated their role as inhibitors of certain enzymes involved in disease pathways, such as kinases and proteases. The hydroxyl group at the propanol position further enhances the compound's versatility, allowing for additional functionalization and bioavailability optimization.

In terms of synthesis, 3-amino-pyrazole-containing compounds can be prepared through various routes, including condensation reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

The compound's physical properties, such as solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that 3-amino-pyrazole-containing compounds exhibit favorable pharmacokinetic profiles, making them suitable for oral administration.

Beyond pharmacology, CAS 2229456-64-6 has also found applications in agrochemicals and materials science. Its ability to act as a precursor for more complex molecules has opened new avenues for research in these areas.

In conclusion, 3-amino-pyrazole-containing compounds like CAS 2229456-64-6 represent a promising class of molecules with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and biological activities will undoubtedly unlock further potential in the coming years.